Cas no 5350-93-6 (6-chloropyridin-3-amine)

• Product Name: 6-chloropyridin-3-amine
• CAS No: 5350-93-6
• MF: C₅H₅ClN₂
• MW: 128.559599637985
• MDL: MFCD00006243
• CID: 45759
• PubChem ID: 79305
• Update Time: 2025-11-02

6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloropyridine
• 6-CHLOROPYRIDIN-3-AMINE
• 6-CHLORO-PYRIDIN-3-YLAMINE
• 3-PYRIDINAMINE, 6-CHLORO-
• 3-AMINO-6-CHLOROPYRIDINE
• TIMTEC-BB SBB004234
• AMINO CHLOROPYRIDINE
• 6-chloro-3-pyridinamine
• 3-Pyridinamine,6-chloro-(9CI)
• 5- BROMO-2-METHOXYPHENOL
• LCX-108
• 2-CHLORO-5-AMINOPYRIDINE
• 6-chloropyridine-3-amine
• 6-chloro-3-pyridylamine
• 6-chloropyridin-3-ylamine
• 2-chloro-5-amino pyridine
• QAJYCQZQLVENRZ-UHFFFAOYSA-N
• 6-chlorpyridin-3-amin
• NSC81
• PubChem2406
• 5amino-2-chloropyridine
• 6-chloro-3-aminopyridine
• 6-chloro-pyridin-3-amine
• 2-chloro-5-amino-pyridine
• 5-am
• 6-chloro-3-amino pyridine
• 5-amino-2-chloro pyridine
• 3-
• EN300-34596
• NSC 81
• Q-103406
• HY-W007481
• FT-0715296
• AB00661
• FT-0619977
• SCHEMBL9593
• UNII-386QR22KDZ
• AM20061291
• STR02641
• EINECS 226-322-3
• Pyridine, 5-amino-2-chloro-
• 5350-93-6
• MFCD00006243
• AC-907/25014053
• 386QR22KDZ
• A1155
• Z335436282
• 5-amino-2-chloro-pyridine
• BCP22171
• CS-W007481
• F2145-0706
• AC-1214
• CHEBI:194601
• NS00032774
• AKOS000121100
• 6-Chloro-3-pyridinamine #
• A7784
• 3-amino-6-chloro-pyridine
• InChI=1/C5H5ClN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H
• SY009586
• PS-3660
• DTXSID40201716
• NSC-81
• 5-Amino-2-chloropyridine, 98%
• DB-024116
• DB-332841
• 5350-27-6
• DB-031417
• STK802240
• BBL011061
• 6-chloropyridin-3-amine

• MDL： MFCD00006243
• Inchi： 1S/C5H5ClN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H2
• InChI Key： QAJYCQZQLVENRZ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1N
• BRN： 108891

Computed Properties

• Exact Mass: 128.01400
• Monoisotopic Mass: 128.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.2417 (rough estimate)
• Melting Point: 81.0 to 85.0 deg-C
• Boiling Point: 205.39°C (rough estimate)
• Flash Point: 130.7℃
• Refractive Index: 1.5110 (estimate)
• PSA: 38.91000
• LogP: 1.89840
• Sensitiveness: Sensitive to light and air
• Solubility: Not determined
• pka: 1.94±0.10(Predicted)

6-chloropyridin-3-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-chloropyridin-3-amine

Comprehensive Guide to 6-Chloropyridin-3-amine (CAS No. 5350-93-6): Properties, Applications, and Market Insights

6-Chloropyridin-3-amine (CAS No. 5350-93-6) is a versatile chloropyridine derivative widely used in pharmaceutical, agrochemical, and specialty chemical industries. This aromatic amine, with its unique pyridine ring structure and reactive chlorine substituent, serves as a crucial building block for synthesizing various bioactive compounds. The growing demand for heterocyclic compounds in drug discovery has significantly increased interest in this chemical entity.

The molecular structure of 6-chloropyridin-3-amine features a pyridine core with chlorine at the 6-position and an amino group at the 3-position, creating an ideal scaffold for further chemical modifications. This amino-chloropyridine compound typically appears as a white to pale yellow crystalline powder with moderate solubility in organic solvents. Its molecular formula C5H5ClN2 and molecular weight 128.56 g/mol make it a relatively small but highly functional molecule for synthetic applications.

In pharmaceutical applications, 6-chloropyridin-3-amine serves as a key intermediate for developing central nervous system (CNS) drugs and antimicrobial agents. Recent studies highlight its potential in creating novel kinase inhibitors, a hot topic in cancer research. The compound's ability to form hydrogen bonds through its amino group while maintaining lipophilicity through the chloropyridine moiety makes it particularly valuable in drug design.

The agrochemical industry extensively utilizes 5350-93-6 for synthesizing crop protection agents and pesticide intermediates. With increasing global focus on sustainable agriculture, researchers are exploring this compound's derivatives as potential environmentally friendly pest control solutions. Its structural features allow for the development of compounds with selective activity against specific pests while minimizing environmental impact.

Manufacturers of 6-chloropyridin-3-amine employ various synthetic routes, including catalytic amination of corresponding chloropyridines or selective chlorination of aminopyridines. Process optimization remains an active research area, with recent advancements focusing on green chemistry principles to reduce waste and improve atom economy. The compound's purity specifications typically exceed 98%, with HPLC being the standard analytical method for quality control.

Market analysis indicates steady growth for chloropyridine derivatives, driven by increasing demand from Asian pharmaceutical manufacturers. The global market for pyridine-based chemicals is projected to expand at a CAGR of 5.2% through 2028, with 6-chloropyridin-3-amine occupying a significant niche. Suppliers are responding to this demand by scaling up production while maintaining strict quality standards and regulatory compliance.

Storage and handling of CAS 5350-93-6 require standard precautions for amine compounds, including protection from moisture and oxidation. The material should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling.

Recent patent literature reveals growing interest in 6-chloropyridin-3-amine derivatives for electronic applications, particularly in developing organic semiconductors and photovoltaic materials. The compound's conjugated system and ability to form stable complexes with metals make it a candidate for next-generation electronic materials, aligning with current trends in green energy technologies.

Analytical characterization of 6-chloropyridin-3-amine typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm the compound's identity and purity, with the amino group showing characteristic stretching vibrations around 3400 cm-1 in IR spectra. The chlorine substituent significantly affects the compound's spectroscopic properties, creating distinct patterns useful for identification.

Environmental considerations for 5350-93-6 include its biodegradability profile and ecotoxicity data. While not classified as a persistent organic pollutant, proper waste management procedures should be followed. The scientific community continues to investigate advanced oxidation processes for treating wastewater containing such nitrogen-containing heterocycles.

Future research directions for 6-chloropyridin-3-amine include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The compound's dual functionality makes it attractive for constructing complex molecular architectures. Additionally, its derivatives are being studied for biological activity modulation, particularly in targeting emerging viral pathogens.

Quality control protocols for industrial-scale 6-chloropyridin-3-amine production emphasize monitoring process impurities and isomeric contaminants. Modern analytical techniques like UHPLC-MS enable detection of trace-level byproducts, ensuring compliance with stringent pharmaceutical grade requirements. Batch-to-batch consistency is crucial for manufacturers supplying this intermediate to regulated industries.

For researchers sourcing CAS 5350-93-6, verification of certificates of analysis (CoA) and material safety data sheets (MSDS) is essential. Reputable suppliers provide comprehensive documentation including spectroscopic data and chromatographic purity profiles. The compound is generally available in quantities ranging from laboratory-scale grams to bulk kilogram amounts, with pricing varying based on purity and purchase volume.

The scientific literature contains numerous references to 6-chloropyridin-3-amine in synthetic methodologies, particularly in cross-coupling reactions and nucleophilic aromatic substitutions. Its reactivity patterns make it a valuable tool for constructing complex molecular architectures, with recent publications highlighting its use in multicomponent reactions and cascade syntheses.

In conclusion, 6-chloropyridin-3-amine (CAS No. 5350-93-6) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of chemical functionality and structural versatility ensures continued relevance in both academic research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable intermediate in specialty chemical synthesis.